Cas no 1261914-99-1 (6-Fluoro-2-(3-methylsulfonylaminophenyl)benzoic acid)
1261914-99-1 structure
Product Name:6-Fluoro-2-(3-methylsulfonylaminophenyl)benzoic acid
CAS No:1261914-99-1
MF:C14H12FNO4S
MW:309.312786102295
MDL:MFCD18322720
CID:2763177
PubChem ID:53228539
Update Time:2025-04-21
6-Fluoro-2-(3-methylsulfonylaminophenyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- MFCD18322720
- 6-FLUORO-2-(3-METHYLSULFONYLAMINOPHENYL)BENZOIC ACID
- 3-Fluoro-3'-[(methanesulfonyl)amino][1,1'-biphenyl]-2-carboxylic acid
- 6-Fluoro-2-(3-methylsulfonylaminophenyl)benzoic acid, 95%
- DTXSID70692072
- 1261914-99-1
- 6-Fluoro-2-(3-methylsulfonylaminophenyl)benzoic acid
-
- MDL: MFCD18322720
- Inchi: 1S/C14H12FNO4S/c1-21(19,20)16-10-5-2-4-9(8-10)11-6-3-7-12(15)13(11)14(17)18/h2-8,16H,1H3,(H,17,18)
- InChI Key: FGDRUITUJIWMCG-UHFFFAOYSA-N
- SMILES: S(C)(NC1C=CC=C(C=1)C1C=CC=C(C=1C(=O)O)F)(=O)=O
Computed Properties
- Exact Mass: 309.04710720Da
- Monoisotopic Mass: 309.04710720Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 476
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 91.9Ų
6-Fluoro-2-(3-methylsulfonylaminophenyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB329997-5 g |
6-Fluoro-2-(3-methylsulfonylaminophenyl)benzoic acid, 95%; . |
1261914-99-1 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB329997-5g |
6-Fluoro-2-(3-methylsulfonylaminophenyl)benzoic acid, 95%; . |
1261914-99-1 | 95% | 5g |
€1159.00 | 2024-06-08 |
6-Fluoro-2-(3-methylsulfonylaminophenyl)benzoic acid Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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